Cas no 4224-37-7 (Pregna-1,4-diene-3,20-dione,11-hydroxy-, (11b)-(9CI))
4224-37-7 structure
Product Name:Pregna-1,4-diene-3,20-dione,11-hydroxy-, (11b)-(9CI)
CAS No:4224-37-7
MF:C21H28O3
MW:328.445226669312
CID:332032
PubChem ID:3080605
Update Time:2025-04-19
Pregna-1,4-diene-3,20-dione,11-hydroxy-, (11b)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pregna-1,4-diene-3,20-dione,11-hydroxy-, (11b)-(9CI)
- (8S,9S,10R,11S,13S,14S,17S)-17-acetyl-11-hydroxy-10,13-dimethyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
- pregna-1,4-diene-11-ol-3,20-dione
- Pregna-1,4-diene-3,20-dione, 11-hydroxy-, (11beta)-
- SCHEMBL11044326
- DTXSID40962390
- 4224-37-7
- delta-Hop
- 11-hydroxypregna-1,4-diene-3,20-dione
-
- Inchi: 1S/C21H28O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)19(15)18(24)11-21(16,17)3/h8-10,15-19,24H,4-7,11H2,1-3H3/t15-,16+,17-,18-,19+,20-,21+/m0/s1
- InChI Key: XYVVSFGOAQGVRE-ATWVFEABSA-N
- SMILES: O[C@H]1C[C@]2(C)[C@@H](C(C)=O)CC[C@H]2[C@@H]2CCC3=CC(C=C[C@]3(C)[C@H]21)=O
Computed Properties
- Exact Mass: 328.20394
- Monoisotopic Mass: 328.20384475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 660
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: nothing
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Pregna-1,4-diene-3,20-dione,11-hydroxy-, (11b)-(9CI) Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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